Cas no 954239-82-8 ( )

  structure
  structure
Product Name: 
CAS No:954239-82-8
MF:C8H5BrN2O2
MW:241.041500806808
MDL:MFCD09832209
CID:867523
PubChem ID:77134733
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-BENZOOXAZOLE-2-CARBOXYLIC ACID AMIDE
    • 954239-82-8
    • SB40261
    • FT-0732170
    • 4-Bromobenzo[d]oxazole-2-carboxamide
    • 4-BROMO-1,3-BENZOXAZOLE-2-CARBOXAMIDE
    •  
    • MDL: MFCD09832209
    • Inchi: 1S/C8H5BrN2O2/c9-4-2-1-3-5-6(4)11-8(13-5)7(10)12/h1-3H,(H2,10,12)
    • InChI Key: JJGRBARWZGIZLH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1N=C(C(N)=O)O2

Computed Properties

  • Exact Mass: 239.95344g/mol
  • Monoisotopic Mass: 239.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 69.1Ų

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  Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:954239-82-8) 
Order Number:A1046309
Stock Status:in Stock
Quantity:1g/5g/500mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:22
Price ($):2060.0/7539.0/1094.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:954239-82-8) 
A1046309
Purity:99%/99%/99%
Quantity:1g/5g/500mg
Price ($):2060.0/7539.0/1094.0
Email